Cas no 927831-56-9 (7-Azidoheptanoic acid ethyl ester)

• Product Name: 7-Azidoheptanoic acid ethyl ester
• CAS No: 927831-56-9
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 1975337
• PubChem ID: 29922187
• Update Time: 2025-06-12

7-Azidoheptanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Azidoheptanoic acid ethyl ester
• F78826
• 927831-56-9
• XPDQJNUBGCFVAM-UHFFFAOYSA-N
• ETHYL 7-AZIDOHEPTANOATE
• AKOS006229115
• SCHEMBL25371062

• Inchi： 1S/C9H17N3O2/c1-2-14-9(13)7-5-3-4-6-8-11-12-10/h2-8H2,1H3
• InChI Key： XPDQJNUBGCFVAM-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCCN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 199.132076794Da
• Monoisotopic Mass: 199.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.7Ų

Additional information on 7-Azidoheptanoic acid ethyl ester

Comprehensive Guide to 7-Azidoheptanoic acid ethyl ester (CAS No. 927831-56-9): Properties, Applications, and Research Insights

7-Azidoheptanoic acid ethyl ester (CAS No. 927831-56-9) is a specialized organic compound gaining attention in synthetic chemistry and material science. This ester derivative, featuring an azido functional group, serves as a versatile building block for click chemistry applications, polymer modifications, and bioconjugation. Its unique structure combines a seven-carbon chain with an ethyl ester terminus, making it valuable for controlled release systems and molecular probes.

Researchers frequently search for "7-Azidoheptanoic acid ethyl ester synthesis" or "CAS 927831-56-9 solubility," reflecting its experimental relevance. The compound's azide-alkyne cycloaddition capability aligns with trending topics like bioorthogonal chemistry and drug delivery optimization. Recent studies highlight its role in developing fluorescent labels and smart materials, addressing demands for non-invasive imaging techniques.

From a technical perspective, 927831-56-9 exhibits moderate polarity (logP ~2.8) and stability under inert atmospheres. Its ethyl ester group enhances solubility in organic solvents like DCM or THF, while the azido moiety enables strain-promoted reactions—critical for protein engineering workflows. Analytical data (NMR, FTIR) typically shows characteristic peaks at 2100 cm^-1 (N₃ stretch) and 1740 cm^-1 (C=O).

Emerging applications include hydrogel crosslinking and nanoparticle functionalization, particularly in cancer research and tissue engineering. The compound's pH-sensitive ester hydrolysis also makes it suitable for designing stimuli-responsive carriers. Safety protocols emphasize handling in ventilated environments due to potential exothermic decomposition above 150°C.

Market trends indicate growing procurement for peptide modification kits and diagnostic reagent development. Compared to shorter-chain azido esters, 7-Azidoheptanoic acid ethyl ester offers improved spacer length for steric minimization in conjugation reactions. Storage recommendations include amber vials at -20°C with desiccants to prevent azide degradation.

Innovative uses extend to surface plasmon resonance (SPR) studies and DNA-encoded libraries, where its bifunctional linker properties enable precise molecular assembly. Patent analyses reveal increasing incorporation into biosensor architectures and photocrosslinkable polymers since 2020.

For analytical chemists, HPLC purification methods using C18 columns (MeCN/H₂O gradient) effectively separate CAS 927831-56-9 from byproducts. Mass spectrometry typically displays [M+Na]⁺ peaks at m/z 228.1. The compound's commercial availability in >95% purity facilitates reproducible research.

Environmental considerations include proper azide waste treatment with cerium ammonium nitrate solutions. Regulatory status varies by region, but most jurisdictions classify it as non-hazardous at laboratory scales. Future directions may explore its enzyme-triggered activation potential in precision medicine formulations.